N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-methyl-2-pyridinamine

• IUPAC Name: 4-(3,4-dichlorophenyl)-N-(5-methylpyridin-2-yl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C15H11Cl2N3S/c1-9-2-5-14(18-7-9)20-15-19-13(8-21-15)10-3-4-11(16)12(17)6-10/h2-8H,1H3,(H,18,19,20)
• InChI Key: IWMUTUAYADHRKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C15H11Cl2N3S
• Molecular Weight: 336.2 g/mol

Description

N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-methyl-2-pyridinamine, also known as DTT, is a synthetic compound that belongs to the family of thiazole compounds. It has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology.

Scientific Research Applications

N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-methyl-2-pyridinamine has been used extensively in scientific research for its potential applications in biochemistry and pharmacology. It has been shown to have a variety of effects on cellular signaling pathways, including the inhibition of protein tyrosine phosphatases and the activation of protein kinase C. N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-methyl-2-pyridinamine has also been studied for its potential use as an anti-cancer agent, as it has been shown to induce apoptosis in cancer cells.

Mechanism of Action

N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-methyl-2-pyridinamine exerts its effects by binding to specific proteins and modifying their activity. It has been shown to inhibit the activity of protein tyrosine phosphatases, which are enzymes that play a key role in cellular signaling pathways. By inhibiting these enzymes, N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-methyl-2-pyridinamine can alter the activity of downstream signaling molecules and affect cellular processes such as proliferation and apoptosis.
Biochemical and Physiological Effects:
N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-methyl-2-pyridinamine has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, and to inhibit the growth of tumors in animal models. N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-methyl-2-pyridinamine has also been shown to have anti-inflammatory effects, and has been used to treat inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-methyl-2-pyridinamine has several advantages for use in lab experiments. It is relatively easy to synthesize, and is readily available from commercial suppliers. N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-methyl-2-pyridinamine is also stable under a variety of conditions, and can be stored for extended periods of time without significant degradation. However, N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-methyl-2-pyridinamine has some limitations for use in lab experiments. It can be toxic at high concentrations, and can interfere with some assays that rely on the activity of cysteine-containing enzymes.

Future Directions

There are several future directions for research on N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-methyl-2-pyridinamine. One potential area of study is the development of more potent and selective inhibitors of protein tyrosine phosphatases. Another area of research is the development of N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-methyl-2-pyridinamine-based drugs for the treatment of cancer and inflammatory diseases. Additionally, the use of N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-5-methyl-2-pyridinamine as a tool for studying cellular signaling pathways and protein function is an area of active research.